Cas no 2171889-57-7 ({5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171889-57-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5564588
• PubChem ID: 165594852
• Update Time: 2025-05-21

{5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2171889-57-7
• EN300-1597070
• {5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C9H16N4/c1-10-6-8-9(5-7-3-4-7)13(2)12-11-8/h7,10H,3-6H2,1-2H3
• InChI Key： NOYBYZHNGYFQSV-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(CNC)N=N1)CC1CC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No: 2171889-57-7 - {5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS number 2171889-57-7, named {5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems and drug delivery mechanisms.

The molecular structure of this compound is characterized by a triazole ring system, which is a heterocyclic aromatic compound containing three nitrogen atoms and two carbon atoms in a five-membered ring. The triazole ring is further substituted with a cyclopropylmethyl group at the 5-position and a methyl group at the 1-position, making it a versatile platform for various chemical reactions and applications.

Recent studies have highlighted the importance of triazole-containing compounds in click chemistry, where they serve as key intermediates in the synthesis of complex molecules. The cyclopropylmethyl group attached to the triazole ring introduces additional reactivity and stability to the molecule, making it suitable for use in high-performance materials and biocompatible systems.

One of the most notable features of this compound is its ability to participate in metal-catalyzed cycloaddition reactions, which are widely used in the synthesis of nanomaterials and advanced polymers. The methylamine group at the 4-position of the triazole ring further enhances its reactivity, enabling it to act as a versatile building block in organic synthesis.

Researchers have also explored the potential of this compound in drug delivery systems due to its ability to form stable complexes with various therapeutic agents. The combination of its structural flexibility and chemical reactivity makes it an ideal candidate for developing targeted drug delivery platforms with enhanced bioavailability and reduced side effects.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and metal-catalyzed coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, ensuring higher yields and better purity levels.

The applications of {5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine are not limited to pharmaceuticals; it also finds use in materials science for creating advanced composites and coatings with exceptional mechanical properties. Its ability to form strong intermolecular bonds makes it a valuable component in the development of high-performance adhesives and sealants.

In conclusion, the compound CAS No: 2171889-57-7 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple industries. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug delivery, materials science, and beyond.